6-Bromobenzo[b]thiophene-2-carbaldehyde

• IUPAC Name: 6-bromo-1-benzothiophene-2-carbaldehyde
• InChI: InChI=1S/C9H5BrOS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-5H
• InChI Key: CENQBZNSQSCMTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)SC(=C2)C=O
• Molecular Formula: C9H5BrOS
• DSSTOX Substance ID: DTXSID40718632
• Molecular Weight: 241.11 g/mol
• CAS No.: 19075-45-7

Description

6-Bromobenzo[b]thiophene-2-carbaldehyde is an organic compound with the molecular formula C9H5BrOS. It is a derivative of benzo[b]thiophene, featuring a bromine atom at the 6th position and an aldehyde group at the 2nd position.

Scientific Research Applications

6-Bromobenzo[b]thiophene-2-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: It serves as a building block for the development of biologically active compounds, including potential drug candidates.

Medicine: Research into its derivatives has shown potential for therapeutic applications, including anti-cancer and anti-inflammatory properties.

Industry: It is used in the production of specialty chemicals and materials, including dyes and polymers.

Mechanism of Action

The mechanism of action for 6-Bromobenzo[b]thiophene-2-carbaldehyde is not specified in the search results. It’s often used in proteomics research, but the exact biological activities and interactions are not detailed.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromobenzo[b]thiophene-2-carbaldehyde typically involves the bromination of benzo[b]thiophene followed by formylation. One common method is the bromination of benzo[b]thiophene using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide. The resulting 6-bromobenzo[b]thiophene is then subjected to a Vilsmeier-Haack reaction, where it reacts with a mixture of phosphorus oxychloride (POCl3) and dimethylformamide (DMF) to introduce the formyl group at the 2nd position .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

6-Bromobenzo[b]thiophene-2-carbaldehyde undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction Reactions: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Potassium permanganate in an acidic medium or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Major Products Formed

Substitution: Various substituted benzo[b]thiophene derivatives.

Oxidation: 6-Bromobenzo[b]thiophene-2-carboxylic acid.

Reduction: 6-Bromobenzo[b]thiophene-2-methanol.

Comparison with Similar Compounds

Similar Compounds

2-Bromobenzo[b]thiophene: Similar structure but lacks the aldehyde group at the 2nd position.

6-Bromobenzo[b]thiophene-2-carboxylic acid: Similar structure but with a carboxylic acid group instead of an aldehyde group.

Benzo[b]thiophene-2-carbaldehyde: Similar structure but lacks the bromine atom at the 6th position.

Uniqueness

6-Bromobenzo[b]thiophene-2-carbaldehyde is unique due to the presence of both a bromine atom and an aldehyde group, which allows for diverse chemical reactivity and the potential for various applications in research and industry. Its unique structure enables it to serve as a versatile intermediate in the synthesis of complex molecules .

Synthesis routes and methods

Procedure details

To a −78° C. solution of oxalyl chloride (1.30 mL, 14.9 mol) in CH2Cl2 (20 mL) is added a solution of dimethyl sulfoxide (2.13 mL, 29.9 mmol) in CH2Cl2 (10 mL). The mixture is stirred for 5 minutes and a solution of (6-bromo-benzo[b]thiophen-2-yl)-methanol (2.91 g; 12.0 mmoles) in CH2Cl2 (30 mL) is added. The mixture is stirred at −78° C. for 30 minutes and triethylamine (8.34 mL, 60.0 mmol) is added. The mixture is stirred for 1 hour while warming to room temperature. The reaction mixture is quenched with water (50 mL). The organic layer is separated and concentrated under reduced pressure to a residue. The residue is purified via silica gel chromatography eluting with 20% EtOAc/Hexanes to provide the title compound (2.58 g, 89%). 1H NMR (400 MHz, CDCl3): δ 10.4 (s, 1H), 8.02 (s, 1H), 7.98 (s, 1H), 7.79 (d, 1H), 7.52 (d, 1H).